![molecular formula C10H20N2O2 B1474556 3-Amino-1-(4-(1-hydroxyethyl)piperidin-1-yl)propan-1-one CAS No. 1698193-03-1](/img/structure/B1474556.png)
3-Amino-1-(4-(1-hydroxyethyl)piperidin-1-yl)propan-1-one
Overview
Description
3-Amino-1-(4-(1-hydroxyethyl)piperidin-1-yl)propan-1-one, also known as 3-AP, is an organic compound that is often used in scientific research applications. It is a versatile compound with a wide range of applications, including in biochemical, physiological, and lab experiments. 3-AP is a colorless, water-soluble solid that is relatively stable in air and water, making it a useful compound for a variety of studies.
Scientific Research Applications
Synthetic Methods and Chemical Structures :
- A novel method for the synthesis of 3-(pyrrolidin-1-yl)piperidine, a compound with significant importance in medicinal chemistry, was proposed by Smaliy et al. (2011), based on the catalytic hydrogenation of pyrrolylpyridine (Smaliy et al., 2011).
- Research by Vardanyan (2018) discussed the synthesis and pharmacological properties of 1-Substituted Piperidines, which are relevant to understanding compounds like 3-Amino-1-(4-(1-hydroxyethyl)piperidin-1-yl)propan-1-one (Vardanyan, 2018).
- Jin-hong (2011) conducted NMR characterization and conformational analysis of (E)-3-(4-hydroxyphenyl)-1-(piperidin-1-yl)prop-2-en-1-one derivatives, providing insights into the structural aspects of similar compounds (Zheng Jin-hong, 2011).
Chemical Activation and Reactions :
- Nikolov and Yaylayan (2010) explored the chemical activation of piperidine by formaldehyde and the formation of lysine-specific Maillard reaction products, which could be relevant for understanding the reactivity of similar piperidine-based compounds (Nikolov & Yaylayan, 2010).
Application in Drug Synthesis and Pharmaceutical Chemistry :
- Research on the synthesis and application of N-Tosyl Piperidinyl-Containing α-Aminophosphonates by Jiang et al. (2013) could provide insights into the potential pharmaceutical applications of this compound (Jiang et al., 2013).
Molecular Docking and Binding Affinity Studies :
- Parveen et al. (2017) conducted molecular docking and studied the estrogen receptor binding affinity of pyrimidine-piperazine-chromene and -quinoline conjugates, which could be relevant for understanding the binding properties of similar compounds (Parveen et al., 2017).
properties
IUPAC Name |
3-amino-1-[4-(1-hydroxyethyl)piperidin-1-yl]propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O2/c1-8(13)9-3-6-12(7-4-9)10(14)2-5-11/h8-9,13H,2-7,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFKRTVJSKZXGOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCN(CC1)C(=O)CCN)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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